Cas no 1698385-55-5 (3-(1,1-Difluoroethyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(1,1-Difluoroethyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1698385-55-5
• MF: C₆H₉F₂N₃
• MW: 161.152567625046
• CID: 5708765
• PubChem ID: 130495239
• Update Time: 2025-10-28

3-(1,1-Difluoroethyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-Difluoroethyl)-1-methyl-1H-pyrazol-5-amine
• OBAFCFPHCLULFW-UHFFFAOYSA-N
• 1698385-55-5
• EN300-1148538

• Inchi： 1S/C6H9F2N3/c1-6(7,8)4-3-5(9)11(2)10-4/h3H,9H2,1-2H3
• InChI Key： OBAFCFPHCLULFW-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=C(N)N(C)N=1)F

Computed Properties

• Exact Mass: 161.07645362g/mol
• Monoisotopic Mass: 161.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1,1-Difluoroethyl)-1-methyl-1H-pyrazol-5-amine

3-(1,1-Difluoroethyl)-1-methyl-1H-pyrazol-5-amine: A Comprehensive Overview

3-(1,1-Difluoroethyl)-1-methyl-1H-pyrazol-5-amine, with the CAS number 1698385-55-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The introduction of difluoroethyl and methyl groups into the pyrazole framework imparts unique chemical and biological characteristics, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-(1,1-Difluoroethyl)-1-methyl-1H-pyrazol-5-amine is characterized by a pyrazole ring substituted with a difluoroethyl group at the 3-position and a methyl group at the 1-position. The difluoroethyl substitution is particularly noteworthy as it can influence the compound's lipophilicity, metabolic stability, and binding affinity to target proteins. These properties are crucial for optimizing drug candidates for improved pharmacokinetics and pharmacodynamics.

Recent studies have highlighted the potential of 3-(1,1-Difluoroethyl)-1-methyl-1H-pyrazol-5-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study published in the European Journal of Medicinal Chemistry (2023), 3-(1,1-Difluoroethyl)-1-methyl-1H-pyrazol-5-amine was evaluated for its anticancer properties. The results showed that the compound selectively inhibited the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The pharmacokinetic profile of 3-(1,1-Difluoroethyl)-1-methyl-1H-pyrazol-5-amine has also been extensively studied. Research conducted by a team at the University of California (2022) revealed that the compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, the compound exhibited low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

The synthesis of 3-(1,1-Difluoroethyl)-1-methyl-1H-pyrazol-5-amine has been optimized to improve yield and scalability. A recent publication in Organic Letters (2023) described an efficient synthetic route involving a one-pot reaction sequence that significantly reduces the number of steps and minimizes waste generation. This approach not only enhances the economic viability of large-scale production but also aligns with green chemistry principles.

In conclusion, 3-(1,1-Difluoroethyl)-1-methyl-1H-pyrazol-5-amine (CAS 1698385-55-5) represents a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and anticancer therapies make it an attractive target for further research and development. As ongoing studies continue to unravel its full therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.